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Compound of Interest

Compound Name: 3-Chloro-2-nitrobenzaldehyde

Cat. No.: B1357113

An In-depth Technical Guide on 3-Chloro-2-nitrobenzaldehyde

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical compounds is
paramount. This document provides a concise technical overview of 3-Chloro-2-
nitrobenzaldehyde, focusing on its molecular formula and molecular weight.

Physicochemical Data Summary

The essential molecular details of 3-Chloro-2-nitrobenzaldehyde are presented below. This
information is critical for stoichiometric calculations, analytical characterization, and integration
into computational models for drug design and discovery.

Parameter Value
Molecular Formula C7HACINOSI[1][2][3]14]
Molecular Weight 185.56 g/mol [1][2][3][4]

Logical Relationship of Molecular Properties

The relationship between the common name of a compound and its fundamental molecular
properties, the formula and weight, is a foundational concept in chemistry. The following
diagram illustrates this hierarchical connection for 3-Chloro-2-nitrobenzaldehyde.
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3-Chloro-2-nitrobenzaldehyde

Determines

Molecular Formula
C7HA4CINOS3

alculated From

Molecular Weight
185.56 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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